Cas no 960203-27-4 (Vortioxetine hydrobromide)

Vortioxetine hydrobromide structure
Vortioxetine hydrobromide structure
Product Name:Vortioxetine hydrobromide
CAS No:960203-27-4
MF:C18H23BrN2S
MW:379.357622385025
MDL:MFCD22383961
CID:1080529
PubChem ID:56843850
Update Time:2025-09-23

Vortioxetine hydrobromide Chemical and Physical Properties

Names and Identifiers

    • Vortioxetine hydrobromide
    • 1-[2-[(2,4-Dimethylphenyl)thio]phenyl]piperazine hydrobromide
    • Lu AA 21004 hydrobromide
    • Vortioxetine hydrobromide
    • Lu AA21004 (HBr)
    • Vortioxetine (Lu AA21004) hydrobroMide
    • Vortioxetine (Lu AA21004) HBr
    • Piperazine, 1-[2-[(2,4-dimethylphenyl)thio]phenyl]-, hydrobromide (1:1)
    • Vortioxetine HBr
    • 1-[2-(2,4-dimethylphenyl)sulfanylphenyl]piperazine,hydrobromide
    • Vortioxetine HBr iMpurity
    • 1-(2-((2,4-Dimethylphenyl)sulfanyl)phenyl)piperazine monohydrobromide
    • 1-[2-(2,4-dimethylphenylsulfanyl)phenyl]piperazine hydrobromide
    • Brintellix
    • vortioxetine monohydrobromide
    • Vothiaxetine
    • 960203-27-4
    • 1-(2-(2,4-Dimethylphenylsulfanyl)phenyl)piperazine monohydrobromide
    • CHEBI:76015
    • EX-A2348
    • Lu aa21004 hbr
    • s8021
    • AKOS016340374
    • 1-[2-[(2,4-Dimethylphenyl)thio]phenyl]-piperazine Hydrobromide
    • 4-[2-(2,4-Dimethyl-phenylsulfanyl)-phenyl]-piperazine hydrobromide
    • Vortioxetine hydrobromide [USAN]
    • 1-(2-((2,4-Dimethylphenyl)thio)phenyl)piperazine hydrobromide
    • 1-{2-[(2,4-Dimethylphenyl)sulfanyl]phenyl}piperazine monohydrobromide
    • Vortioxetine hydrobromide (JAN/USAN)
    • 1-{2-[(2,4-dimethylphenyl)sulfanyl]phenyl}piperazine hydrobromide
    • Vortioxetine.HBr
    • D10185
    • 1-[2-(2,4-dimethylphenylsulfanyl)phenyl]piperazine-hbr
    • Voltiocetin hydrobromide
    • Trintellix (TN)
    • CS-1472
    • NS00040469
    • Vortioxetine (hydrobromide)
    • 1-(2-((2,4-dimethylphenyl)sulfanyl)phenyl)piperazine hydrobromide
    • SCHEMBL237653
    • 960203-27-4, Trintellix, Brintellix,
    • SB16507
    • Q27145682
    • 960203-27-4 (HBr)
    • VORTIOXETINE HYDROBROMIDE [JAN]
    • VORTIOXETINE HYDROBROMIDE [WHO-DD]
    • BCP09588
    • DTXSID501027850
    • Vortioxetine.HBr, 1mg/ml in Methanol (as free base)
    • DA-59045
    • VNGRUFUIHGGOOM-UHFFFAOYSA-N
    • AC-28325
    • Piperazine, 1-(2-((2,4-dimethylphenyl)thio)phenyl)-, hydrobromide (1:1)
    • Brintellix (TN)
    • Trintellix
    • C18H23BrN2S
    • VORTIOXETINE HYDROBROMIDE [ORANGE BOOK]
    • Lu-aa21004 hydrobromide
    • 1-[2-(2,4-dimethylphenyl)sulfanylphenyl]piperazine hydrobromide
    • Piperazine, 1-[2-[(2,4-dimethylphenyl)thio]phenyl]-, hydrobromide (1:1); 1-[2-[(2,4-Dimethylphenyl)thio]phenyl]piperazine hydrobromide; 1-[2-(2,4-Dimethylphenylsulfanyl)phenyl]piperazine hydrobromide; Lu AA 21004 hydrobromide; Vortioxetine hydrobromide
    • 1-[2-(2,4-dimethylphenyl)sulfanylphenyl]piperazine;hydrobromide
    • 4-(2-((2,4-dimethylphenyl)sulfanyl)phenyl)piperazin-1-ium bromide
    • UNII-TKS641KOAY
    • 4-{2-[(2,4-dimethylphenyl)sulfanyl]phenyl}piperazin-1-ium bromide
    • CHEMBL2107387
    • LU-AA21004 HBR
    • Vortioxetine Hydrobromide (1.0 mg/mL in Methanol)
    • HY-15414A
    • CCG-268394
    • HG-0011
    • Vortioxetine hydrobromide?
    • TKS641KOAY
    • Lu-AA-21004
    • SW219360-1
    • Lu AA21004 hydrobromide
    • MDL： MFCD22383961
    • Inchi： 1S/C18H22N2S.BrH/c1-14-7-8-17(15(2)13-14)21-18-6-4-3-5-16(18)20-11-9-19-10-12-20;/h3-8,13,19H,9-12H2,1-2H3;1H
    • InChI Key： VNGRUFUIHGGOOM-UHFFFAOYSA-N
    • SMILES： Br.S(C1C(C)=CC(C)=CC=1)C1C(N2CCNCC2)=CC=CC=1

Computed Properties

  • Exact Mass: 378.07700
  • Monoisotopic Mass: 378.07653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.57000
  • LogP: 5.21610

Vortioxetine hydrobromide Security Information

  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Vortioxetine hydrobromide Pricemore >>

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Vortioxetine hydrobromide Production Method

Production Method 1

43204-63-3 43204-63-3
1019453-85-0 1019453-85-0
960203-27-4 960203-27-4
Reaction Conditions
1.1 Solvents: Diethylene glycol monomethyl ether ;  100 - 110 °C; 9 h, 110 °C → 180 °C
Reference
New method for preparation of Vortioxetine hydrobromide
, China, , ,

Production Method 2

960203-41-2 960203-41-2
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium ,  BINAP Solvents: Toluene ;  rt; rt → 115 °C; 7 - 8 h, 105 - 115 °C
Reference
Preparation of vortioxetine hydrobromide
, China, , ,

Production Method 3

508233-74-7 508233-74-7
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Isopropanol ;  45 °C; 30 min, 45 °C; 1 h, 50 °C
Reference
Preparation of vortioxetine hydrobromide
, China, , ,

Production Method 4

960203-41-2 960203-41-2
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Cuprous iodide Solvents: Dimethylformamide ;  10 h, 80 °C
Reference
Method for preparing Vortioxetine hydrobromide
, China, , ,

Production Method 5

6320-02-1 6320-02-1
4214-28-2 4214-28-2
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium ,  (+)-BINAP
1.2 Reagents: Hydrogen bromide
Reference
A New and Practical Synthesis of Vortioxetine Hydrobromide
Mao, Yongjun; Jiang, Luobin; Chen, Tianyun; He, Haijun; Liu, Gang; et al, Synthesis, 2015, 47(10), 1387-1389

Production Method 6

6320-02-1 6320-02-1
4214-28-2 4214-28-2
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Palladium diacetate ,  BINAP Solvents: Toluene ;  2 h, 23 °C
1.2 1 h, 100 °C; 100 °C → rt
1.3 Solvents: Water ;  20 min, rt
1.4 Reagents: Hydrogen bromide Solvents: Water ;  63 °C
Reference
Process for the preparation of 1-[2-(2,4-dimethylphenylsulfanyl)phenyl]piperazine
, World Intellectual Property Organization, , ,

Production Method 7

821-48-7 821-48-7
1019453-85-0 1019453-85-0
960203-27-4 960203-27-4
Reaction Conditions
1.1 Solvents: Toluene ;  overnight, reflux; reflux → 60 °C
1.2 Reagents: Hydrogen bromide Solvents: Water ;  rt; pH 1 - 2, rt
Reference
Method for synthesizing vortioxetine hydrobromide
, China, , ,

Production Method 8

13616-82-5 13616-82-5
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium ,  BINAP Solvents: Toluene ;  rt → reflux; 10 h, reflux; reflux → rt
1.2 Reagents: Hydrogen bromide Solvents: Methanol ,  Water ;  rt → reflux; 2 h, reflux; reflux → 15 °C; 16 h, 0 - 15 °C
Reference
Preparation of vortioxetine and its intermediates
, World Intellectual Property Organization, , ,

Production Method 9

43204-63-3 43204-63-3
2170362-58-8 2170362-58-8
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: 1-Butanol ;  48 h, reflux
Reference
Process for the preparation of 1-{2-[(2,4-dimethylphenyl)thio]phenyl}piperazine and intermediates thereof
, India, , ,

Production Method 10

508233-74-7 508233-74-7
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Isopropyl acetate ,  Water ;  1 h, rt
Reference
Synthesis of vortioxetine via (2-(piperazine-1 -yl)phenyl)lithium intermediates
, European Patent Organization, , ,

Production Method 11

960203-41-2 960203-41-2
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide ,  Hydrogen bromide ,  BINAP Catalysts: Tris(dibenzylideneacetone)dipalladium Solvents: Toluene ;  7 - 8 h, 105 - 115 °C
Reference
Process for preparation of vortioxetine hydrobromide
, China, , ,

Production Method 12

13616-82-5 13616-82-5
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Cuprous iodide Solvents: Dimethyl sulfoxide ;  12 h, 100 °C
1.2 12 h, 100 °C
Reference
Process for preparing Vortioxetine
, China, , ,

Production Method 13

2135576-73-5 2135576-73-5
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Ethanol ,  Water ;  overnight, rt
1.2 Solvents: Ethanol ;  70 °C; 70 °C → rt; overnight, rt
Reference
New route of synthesis to vortioxetine salts
, United Kingdom, , ,

Production Method 14

960203-42-3 960203-42-3
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Methanol ,  Water ;  20 - 30 °C; 1 h, 50 - 60 °C
Reference
Process for the preparation of vortioxetine
, India, , ,

Production Method 15

960203-42-3 960203-42-3
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Methanol ,  Water ;  rt; 2 h, rt → reflux; reflux → rt
1.2 Solvents: Diethyl ether ;  2 h, rt
Reference
Robust Buchwald-Hartwig amination enabled by ball-milling
Cao, Qun; Nicholson, William I.; Jones, Andrew C.; Browne, Duncan L., Organic & Biomolecular Chemistry, 2019, 17(7), 1722-1726

Production Method 16

960203-42-3 960203-42-3
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Diethyl ether ,  Methanol ;  28 h, rt
Reference
Preparation method of diaryl sulfide amine compound
, China, , ,

Production Method 17

13616-82-5 13616-82-5
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: 3,3′-Diphenyl-5,5′-bi-1H-1,2,4-triazole ,  Copper(II) triflate Solvents: Dimethyl sulfoxide ;  12 h, 120 °C
1.2 Reagents: Hydrogen bromide Solvents: Acetone ,  Water ;  rt
1.3 pH 1 - 3
Reference
Method for synthesizing Alectinib or its pharmaceutically acceptable salt from treating non-small cell lung cancer from 4-(4-piperidinyl)morpholine and benzoate
, World Intellectual Property Organization, , ,

Production Method 18

591-50-4 591-50-4
13616-82-5 13616-82-5
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: BINOL ,  Tris(dibenzylideneacetone)dipalladium Solvents: Toluene ;  rt → reflux; 5 h, reflux
1.2 Reagents: Sodium tert-butoxide Catalysts: BINOL ,  Tris(dibenzylideneacetone)dipalladium ;  2 h, reflux
1.3 Reagents: Hydrogen bromide Solvents: Water ;  30 min
Reference
Vortioxetine salt and crystal thereof, their preparation method, pharmaceutical compositions and usage
, World Intellectual Property Organization, , ,

Production Method 19

13616-83-6 13616-83-6
1011-13-8 1011-13-8
960203-27-4 960203-27-4
Reaction Conditions
1.1 Reagents: sec-Butyllithium Solvents: Cyclohexane ;  15 min, -78 °C
1.2 Solvents: Tetrahydrofuran ;  -78 °C; 17 h, rt
1.3 Reagents: Water
1.4 Reagents: Hydrogen bromide Solvents: Isopropyl acetate ,  Water ;  1 h, rt
Reference
Synthesis of vortioxetine via (2-(piperazine-1 -yl)phenyl)lithium intermediates
, World Intellectual Property Organization, , ,

Vortioxetine hydrobromide Raw materials

Vortioxetine hydrobromide Preparation Products

Vortioxetine hydrobromide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:960203-27-4)1-[2-[(2,4-二甲基苯基)硫基]苯基]哌嗪氢溴酸盐
Order Number:LE25955726;LE2378
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:54
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Amadis Chemical Company Limited
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(CAS:960203-27-4)Vortioxetine hydrobromide
Order Number:A855301
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:54
Price ($):468.0
Email:sales@amadischem.com
Shanghai Joy Biotech Ltd
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(CAS:960203-27-4)Vortioxetine hydrobromide
Order Number:JY184
Stock Status:in Stock
Quantity:100g;1kg;10kg;25kg
Purity:98%
Pricing Information Last Updated:Friday, 30 May 2025 09:05
Price ($):discuss personally
Email:miley@joybiotech.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:960203-27-4)1-[2-[(2,4-二甲基苯基)硫基]苯基]哌嗪氢溴酸盐
LE25955726;LE2378
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:960203-27-4)Vortioxetine hydrobromide
A855301
Purity:99%
Quantity:25g
Price ($):468.0
Email